Cas no 61820-12-0 (2(3H)-Furanone, 5-(2,2-dichloroethenyl)dihydro-4,4-dimethyl-)

61820-12-0 structure
Product name:2(3H)-Furanone, 5-(2,2-dichloroethenyl)dihydro-4,4-dimethyl-
2(3H)-Furanone, 5-(2,2-dichloroethenyl)dihydro-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, 5-(2,2-dichloroethenyl)dihydro-4,4-dimethyl-
- 5-(2,2-dichloroethenyl)-4,4-dimethyloxolan-2-one
- 5(2,2-Dichlorovinyl)-4,4-dimethyl-2-oxotetrahydrofuran
- SCHEMBL11062389
- DTXSID70436655
- VZXWRVKAQVLXGL-UHFFFAOYSA-N
- 61820-12-0
- 5-(2,2-dichlorovinyl)-4,4-dimethyl-tetrahydrofuran-2-one
- 3,3-dimethyl-4-(2',2'-dichlorovinyl)-4-butanolide
- 5-(2,2-dichlorovinyl)-4,4-dimethyltetrahydrofuran-2-one
-
- Inchi: InChI=1S/C8H10Cl2O2/c1-8(2)4-7(11)12-5(8)3-6(9)10/h3,5H,4H2,1-2H3
- InChI Key: VZXWRVKAQVLXGL-UHFFFAOYSA-N
- SMILES: CC1(CC(=O)OC1C=C(Cl)Cl)C
Computed Properties
- Exact Mass: 208.0059
- Monoisotopic Mass: 208.0057849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2(3H)-Furanone, 5-(2,2-dichloroethenyl)dihydro-4,4-dimethyl- Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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M. Rezaei DashtArzhandi,A. F. Ismail,T. Matsuura RSC Adv., 2015,5, 21916-21924
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Yanping Chen,Melis S. Duyar,Vitaly V. Ordomsky,Andrei Y. Khodakov Chem. Soc. Rev., 2021,50, 2337-2366
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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